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Compound of Interest

Compound Name: L-168049

Cat. No.: B1673704 Get Quote

L-168049 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common solubility issues encountered by researchers, scientists, and drug

development professionals during experiments with L-168049.

Frequently Asked Questions (FAQs)
Q1: What is L-168049 and what is its primary mechanism of action?

A1: L-168049 is a potent, selective, and orally active non-competitive antagonist of the human

glucagon receptor (GCGR).[1][2] It functions by binding to the transmembrane core of the

receptor, which is a different site from where glucagon binds.[3] This allosteric modulation

inhibits the glucagon-stimulated synthesis of cyclic AMP (cAMP), thereby blocking the

downstream signaling cascade.[1][3][4]

Q2: In which solvents is L-168049 soluble?

A2: L-168049 is a solid compound that is soluble in organic solvents like Dimethyl Sulfoxide

(DMSO) and ethanol.[2][5] It is practically insoluble in water.[6] For in vitro assays, it is common

to first dissolve the compound in a water-miscible organic solvent like DMSO before further

dilution in aqueous buffers.[7]

Q3: What are the recommended storage conditions for L-168049 stock solutions?
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A3: Stock solutions of L-168049 should be stored at -20°C for up to one month or at -80°C for

up to six months to ensure stability.[1]

Q4: Why does my L-168049 precipitate when I dilute my DMSO stock solution into an aqueous

medium for my experiment?

A4: This is a common issue with hydrophobic compounds like L-168049. While soluble in 100%

DMSO, the compound's solubility can dramatically decrease when the percentage of the

organic solvent is lowered by dilution in an aqueous buffer. This can cause the compound to

precipitate out of the solution. This phenomenon is often referred to as "crashing out".

Solubility Data
The following table summarizes the reported solubility of L-168049 in common laboratory

solvents.

Solvent Reported Solubility
Concentration
(mM)

Source(s)

DMSO ≥ 50 mg/mL 106.89 mM [1][4]

Soluble to 100 mM 100 mM [2]

≥ 10 mg/mL 21.38 mM [5]

Ethanol Soluble to 100 mM 100 mM [2]

≥ 10 mg/mL 21.38 mM [5]

Note: The molecular weight of L-168049 is 467.79 g/mol .[2] Solubility values can vary between

batches and may be affected by the purity of the compound and the solvent.

Glucagon Receptor Signaling Pathway
The diagram below illustrates the signaling pathway of the glucagon receptor and the inhibitory

action of L-168049.
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Start: L-168049 Precipitation
Observed in Aqueous Medium

Is the initial DMSO
stock solution clear?

Action: Recreate stock solution.
Ensure compound is fully dissolved.

Use fresh, anhydrous DMSO.
Consider gentle warming or sonication.

No

What is the final DMSO
concentration in your assay?

Yes

Once stock is clear

Action: Lower the final concentration
of L-168049 in the assay.

 
Note: High DMSO concentrations

can be toxic to cells.

 

> 1% DMSO < 1% DMSO

Action: Add a low concentration
of a non-ionic surfactant (e.g., 0.01-0.05%

Tween-20 or Triton X-100) to the
aqueous buffer before adding L-168049.

If precipitation persists...

Success: Compound is Soluble
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Start: Prepare 10 mM Stock Solution

1. Accurately weigh L-168049 powder.
(e.g., 1 mg)

2. Calculate the required volume of DMSO.
For 1 mg at 10 mM (MW=467.79):

Volume = (1 mg / 467.79 g/mol) / 10 mmol/L
Volume = 0.2138 mL or 213.8 µL

3. Add the calculated volume of high-purity,
anhydrous DMSO to the vial.

4. Facilitate dissolution by vortexing.
If needed, use a sonicator bath for short

periods until the solution is clear.

5. Aliquot into smaller volumes to avoid
freeze-thaw cycles and store at -20°C or -80°C.

End: Stock Solution Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.tocris.com/products/l-168-049_2311
https://pmc.ncbi.nlm.nih.gov/articles/PMC3861664/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3861664/
https://file.medchemexpress.com/batch_PDF/HY-103547/L-168049-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/41112/l-168%2C049
https://wahoo.cns.umass.edu/book/export/html/732
https://www.longdom.org/open-access/brief-overview-of-various-approaches-to-enhance-drug-solubility-8950.html
https://www.benchchem.com/product/b1673704#l-168049-poor-solubility-issues-and-solutions
https://www.benchchem.com/product/b1673704#l-168049-poor-solubility-issues-and-solutions
https://www.benchchem.com/product/b1673704#l-168049-poor-solubility-issues-and-solutions
https://www.benchchem.com/product/b1673704#l-168049-poor-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673704?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

